Cas no 588720-12-1 (Ethyl 6-Bromopyrrolo1,2-c-pyrimidine-3-carboxylate)

• Product Name: Ethyl 6-Bromopyrrolo1,2-c-pyrimidine-3-carboxylate
• CAS No: 588720-12-1
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD09878714
• CID: 826287
• PubChem ID: 22566071
• Update Time: 2025-04-19

Ethyl 6-Bromopyrrolo1,2-c-pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-1,2-dihydropyrrolo[1,2-c]pyrimidine-3-carboxylate
• ethyl 6-bromoH-pyrrolo[1,2-f]pyrimidine-3-carboxylate
• Ethyl 6-bromopyrrolo[1,2-c]-pyrimidine-3-carboxylate
• Ethyl 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylate
• ethyl 6-bromopyrrolo[1,2-f]pyrimidine-3-carboxylate
• 6-bromo-3-pyrrolo[1,2-c]pyrimidinecarboxylic acid ethyl ester
• PubChem14654
• RP07349
• BC003894
• AX8158994
• Y9556
• DTXSID40626521
• EN300-6189964
• s11642
• DS-10798
• J-521181
• Z1509689125
• Ethyl 6-bromo-pyrrolo[1,2-c]pyrimidine-3-carboxylate
• MFCD09878714
• CS-0041277
• 588720-12-1
• AKOS015843482
• SCHEMBL5917928
• DB-028082
• Ethyl6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylate
• Ethyl 6-Bromopyrrolo1,2-c-pyrimidine-3-carboxylate

• MDL： MFCD09878714
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-4-8-3-7(11)5-13(8)6-12-9/h3-6H,2H2,1H3
• InChI Key： RRKJEGMEYNSMNH-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=NC(C(=O)OCC)=CC2=C1

Computed Properties

• Exact Mass: 267.98500
• Monoisotopic Mass: 267.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 3.1

Experimental Properties

• Density: 1.606
• Refractive Index: 1.637
• PSA: 43.60000
• LogP: 2.27350